Cas no 19823-28-0 (Ethyl 2-cyano-3-methylhexanoate)

• Product Name: Ethyl 2-cyano-3-methylhexanoate
• CAS No: 19823-28-0
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 1089555
• PubChem ID: 240552
• Update Time: 2025-04-20

Ethyl 2-cyano-3-methylhexanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-methylhexanoate
• (1-Methyl-n-butyl)-cyanessigsaeureethylester
• 2-Cyan-3-methyl-hexansaeure-aethylester
• 2-cyano-3-methyl-hexanoic acid ethyl ester
• AC1L65G0
• AC1Q4QK9
• AR-1I8393
• CTK4E2455
• Ethyl(1-methylbutyl)cyanoacetate
• NSC46918
• Ethyl2-cyano-3-methylhexanoate
• 19823-28-0
• DTXSID10941652
• DB-319378
• FS-5685
• NS00047238
• Hexanoic acid, 2-cyano-3-methyl-, ethyl ester
• NSC-46918
• FIJVOSSCAUGKQY-UHFFFAOYSA-N
• AKOS006272549

• MDL： MFCD00799272
• Inchi： 1S/C10H17NO2/c1-4-6-8(3)9(7-11)10(12)13-5-2/h8-9H,4-6H2,1-3H3
• InChI Key： FIJVOSSCAUGKQY-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C#N)C(C)CCC)=O

Computed Properties

• Exact Mass: 183.12601
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters